![molecular formula C12H18F3NO5 B6187503 2-{4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-3-yl}acetic acid CAS No. 2639442-73-0](/img/no-structure.png)
2-{4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-3-yl}acetic acid
Description
“2-{4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-3-yl}acetic acid” is a chemical compound with the CAS Number: 2408970-65-8 . It has a molecular weight of 299.25 . The IUPAC name for this compound is 4-(tert-butoxycarbonyl)-6-(trifluoromethyl)morpholine-2-carboxylic acid .
Synthesis Analysis
The tert-butyloxycarbonyl (Boc) group is used as a protecting group for amines in organic synthesis . The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .Molecular Structure Analysis
The InChI code for this compound is 1S/C11H16F3NO5/c1-10(2,3)20-9(18)15-4-6(8(16)17)19-7(5-15)11(12,13)14/h6-7H,4-5H2,1-3H3,(H,16,17) . This code provides a specific string of characters that represents the molecular structure of the compound.Chemical Reactions Analysis
The removal of the BOC group in amino acids can be accomplished with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used .Physical And Chemical Properties Analysis
The compound is a powder at room temperature . The compound is stable at room temperature and normal shipping temperatures .Mechanism of Action
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with the compound are H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{4-[(tert-butoxy)carbonyl]-6-(trifluoromethyl)morpholin-3-yl}acetic acid' involves the protection of the amine group of 6-(trifluoromethyl)morpholine, followed by the introduction of a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom. The Boc-protected amine is then reacted with ethyl bromoacetate to form the corresponding ester, which is subsequently hydrolyzed to yield the carboxylic acid. The Boc protecting group is then removed to yield the final product.", "Starting Materials": [ "6-(trifluoromethyl)morpholine", "tert-butyl chloroformate", "triethylamine", "ethyl bromoacetate", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "6-(trifluoromethyl)morpholine is reacted with tert-butyl chloroformate and triethylamine to form the Boc-protected amine.", "The Boc-protected amine is then reacted with ethyl bromoacetate in the presence of triethylamine to form the corresponding ester.", "The ester is hydrolyzed using sodium hydroxide to yield the carboxylic acid.", "The Boc protecting group is removed using hydrochloric acid to yield the final product." ] } | |
CAS RN |
2639442-73-0 |
Molecular Formula |
C12H18F3NO5 |
Molecular Weight |
313.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
